BENGHE Foundational & Exploratory

Check Availability & Pricing

Propenylguaiacol: A Technical Guide to its
Chemical Structure, Properties, and Biological
Activity

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propenylguaiacol

Cat. No.: B7806495

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propenylguaiacol, more commonly known as isoeugenol, is a naturally occurring
phenylpropanoid, a class of organic compounds synthesized by plants from the amino acid
phenylalanine. It is a structural isomer of eugenol and is found in the essential oils of various
plants, including ylang-ylang (Cananga odorata), cloves (Syzygium aromaticum), and nutmeg.
[1][2][3] Isoeugenol is widely utilized in the flavor and fragrance industries for its characteristic
sweet, spicy, and clove-like aroma and serves as a precursor in the synthesis of vanillin.[3][4]
Beyond its sensory attributes, isoeugenol has garnered significant interest in the scientific
community for its diverse biological and pharmacological properties, including antioxidant, anti-
inflammatory, antimicrobial, and analgesic effects.[2][5][6] This technical guide provides a
comprehensive overview of the chemical structure, physicochemical properties, and biological
activities of isoeugenol, with a focus on experimental methodologies and underlying
mechanisms of action.

Chemical Structure and Identification

Isoeugenol is a propenyl-substituted guaiacol that can exist as two geometric isomers: cis (2)
and trans (E).[3] The trans isomer is typically a crystalline solid, while the cis isomer is an oily
liquid at room temperature.[3]
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Identifier Value

IUPAC Name 2-methoxy-4-(prop-1-en-1-yl)phenol
Synonyms 4-Propenylguaiacol, Isoeugenol
Molecular Formula C10H1202

CAS Number 97-54-1

Table 1: Chemical Identification of Isoeugenol.
identifiers for isoeugenol.

This table summarizes the key chemical

Isomer IUPAC Name

SMILES String InChl Key

2-methoxy-4-[(E)-

trans (E
E) prop-1-enyllphenol

C/C=C/C1=CC(=C(C=  BJIOGJUNALELMI-
C1)0)0C ONEGZZNKSA-N

2-methoxy-4-[(2)-

cis (Z
@ prop-1-enyllphenol

C/C=C\C1=CC(=C(C= BJIOGJUNALELMI-
C1)0)oC ARJAWSKDSA-N

Table 2: Chemical Structure Identifiers for cis- and trans-Isoeugenol. This table provides the

specific IUPAC names, SMILES strings, and InChl keys for the geometric isomers of

isoeugenol.

Physicochemical Properties

The physicochemical properties of isoeugenol are crucial for its application in various fields,

including its formulation in drug delivery systems and its behavior in biological systems.
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Property Value Reference
Molecular Weight 164.20 g/mol [1]
Appearance Pale yellow oily liquid [7]

Melting Point -10 °C (14 °F; 263 K) [3]

Boiling Point 266 °C (511 °F; 539 K) [3]
Solubility in water 810 mg/L (sparingly soluble) [1][3]
Solubility in organic solvents Soluble in most organic [3]

solvents

log P (Octanol/Water Partition
N 3.04 [1]
Coefficient)

pKa (Predicted) 10.10+0.31 [8]

Table 3: Physicochemical Properties of Isoeugenol. This table presents a summary of the key
physicochemical properties of isoeugenol, with corresponding citations.

Biological and Pharmacological Properties

Isoeugenol exhibits a broad spectrum of biological activities, making it a compound of
significant interest for pharmaceutical and nutraceutical applications.

Antimicrobial Activity

Isoeugenol has demonstrated potent antibacterial and antifungal properties.[5] Its mechanism
of action is primarily attributed to the disruption of microbial cell membrane integrity and the
inhibition of key enzymes essential for microbial survival.[5] It has shown efficacy against a
range of pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) with
Minimum Inhibitory Concentration (MIC) values of 0.25-1.0 ug/mL, and Gram-negative bacteria
such as Pseudomonas aeruginosa and Escherichia coli with MIC values in the range of 0.5-2.0
png/mL.[5] Its antifungal activity against Candida species has been observed with MIC values
from 0.5 to 1.5 pg/mL.[5]

Antioxidant Activity
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The antioxidant properties of isoeugenol are well-documented and are attributed to its phenolic
hydroxyl group, which can donate a hydrogen atom to scavenge free radicals.[6][9] This activity
is crucial in combating oxidative stress, a key factor in the pathogenesis of numerous chronic
diseases.[10] Studies have shown that isoeugenol can effectively scavenge DPPH and ABTS
radicals in a concentration-dependent manner.[6] The antioxidant mechanism involves direct
trapping of free radicals through hydrogen or electron transfer.[6] Isoeugenol has been shown
to be a more potent antioxidant than its isomer eugenol.[6]

Anti-inflammatory Effects

Isoeugenol possesses significant anti-inflammatory properties.[2] Research suggests that its
anti-inflammatory action is mediated through the modulation of various signaling pathways
involved in the inflammatory response. For instance, a synthesized derivative of isoeugenol,
isoeugenodilol, has been shown to inhibit the Pyk2-ERK1/2 signaling pathway, which is
involved in cell proliferation and migration.[11] Furthermore, studies on the related compound
eugenol suggest that these phenylpropanoids can modulate key inflammatory pathways such
as the NF-kB and MAPK pathways, leading to a reduction in the production of pro-inflammatory
cytokines.[12][13]

Natural Occurrence and Synthesis

Isoeugenol is naturally found in various essential oils. It can be extracted from plant sources
such as clove buds (up to 1%), betel leaf (around 10%), and ylang-ylang (up to 0.5%).[4][14]

Industrially, isoeugenol is commonly synthesized from its isomer, eugenol, through an
iIsomerization reaction.[3] This process typically involves heating eugenol in the presence of a
base, such as potassium hydroxide.[15]

Experimental Protocols
Synthesis of Isoeugenol from Eugenol

Objective: To isomerize eugenol to isoeugenol.
Materials:

e Eugenol
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e Potassium hydroxide (KOH)

e Diol solvent (e.g., 1,2-propanediol or 1,2-pentanediol)[15]

e Toluene

» Acid (for neutralization)

» Nitrogen gas

e Three-necked flask, condenser, heating mantle, magnetic stirrer
Procedure:

 In a three-necked flask equipped with a condenser and a magnetic stirrer, add eugenol,
potassium hydroxide, and the diol solvent in a molar ratio of 1:2.5-3.5:5-8, respectively.[15]

e Purge the flask with nitrogen gas to create an inert atmosphere.

» Heat the reaction mixture to 160-170°C with continuous stirring for 6-8 hours.[15]
 After the reaction is complete, cool the mixture to room temperature.

o Neutralize the reaction mixture by adding an acid until the pH is acidic.[15]

e Add toluene to the mixture and stir.

« Filter the mixture to remove any solid precipitates and wash the solid with a small amount of
toluene.[15]

o Separate the organic phase from the filtrate. Extract the aqueous phase with toluene and
combine the organic phases.[15]

e Wash the combined organic phase with water until neutral.
e Remove the solvent by rotary evaporation.

 Purify the resulting isoeugenol by vacuum distillation.[15]
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Signaling Pathways and Mechanisms of Action
Anti-inflammatory Signaling Pathway

The anti-inflammatory effects of isoeugenol are believed to be mediated through the inhibition
of key pro-inflammatory signaling pathways. Based on studies of related compounds and
derivatives, a plausible mechanism involves the downregulation of the MAPK/ERK pathway.
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Figure 1: Postulated Anti-inflammatory Signaling Pathway of Isoeugenol. This diagram
illustrates a potential mechanism where isoeugenol inhibits the ERK1/2 signaling cascade,
leading to a reduction in the expression of pro-inflammatory genes.
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Synthesis of Isoeugenol from Eugenol Workflow

The industrial synthesis of isoeugenol from eugenol is a straightforward isomerization reaction.
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Figure 2: Experimental Workflow for the Synthesis of Isoeugenol. This diagram outlines the key
steps involved in the base-catalyzed isomerization of eugenol to produce isoeugenol.

Conclusion

Propenylguaiacol (isoeugenol) is a versatile natural compound with a well-defined chemical
structure and a range of interesting physicochemical and biological properties. Its antioxidant,
anti-inflammatory, and antimicrobial activities make it a promising candidate for further research
and development in the pharmaceutical and nutraceutical industries. The established methods
for its synthesis from the readily available precursor, eugenol, further enhance its potential for
various applications. This technical guide provides a foundational understanding of isoeugenol
for researchers and professionals, encouraging further exploration into its therapeutic and
commercial potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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